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Compound of Interest

1-(Bromomethyl)-4-
Compound Name:
phenoxybenzene

Cat. No. B1332693

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 1-(Bromomethyl)-4-phenoxybenzene. Adherence to these
procedures is essential for ensuring the safety of all laboratory personnel and maintaining a
secure research environment. This guide is intended for researchers, scientists, and drug
development professionals.

Hazard Assessment and Personal Protective
Equipment (PPE)

1-(Bromomethyl)-4-phenoxybenzene is a hazardous chemical that poses significant health
risks. It is classified as a substance that causes severe skin burns and eye damage, is harmful
if swallowed, in contact with skin, or if inhaled[1]. Therefore, a comprehensive personal
protective equipment (PPE) strategy is mandatory to minimize exposure and ensure personal
safety.

Table 1: Personal Protective Equipment (PPE) for
Handling 1-(Bromomethyl)-4-phenoxybenzene
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Protection Type

Specific Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical splash
goggles and a face
shield

ANSI Z87.1 or EN 166

Protects against
splashes and vapors
that can cause severe

eye damage[1][2].

Prevents skin contact,
which can cause
severe burns. Nitrile,

neoprene, or Viton

Heavy-duty, gloves are
Hand Protection chemically resistant EN 374 recommended.
gloves Disposable nitrile
gloves should be
changed immediately
upon
contamination[1].
Flame-resistant lab
coat, fully buttoned,
with long sleeves.
Long pants and
closed-toe, closed-
Protects skin from
Body Protection heel shoes are N/A exposure to the

mandatory. For larger
quantities or
increased splash
potential, a chemical-
resistant apron or suit

is recommended.

chemical[1][2].

Respiratory Protection

All handling of this
chemical must be
conducted in a
certified chemical
fume hood to avoid

inhalation of vapors. If

29 CFR 1910.134

Prevents respiratory
tract irritation and
potential harm from
inhalation[1][2].
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engineering controls
are not sufficient, a
NIOSH/MSHA-
approved respirator
with an appropriate
cartridge for organic
vapors may be

necessary.

Chemical and Physical Properties

Understanding the physical and chemical properties of 1-(Bromomethyl)-4-phenoxybenzene
is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of 1-

Property Value

Molecular Formula C13H11BrO[3][4]
Molecular Weight 263.13 g/mol [3][4]
Appearance Clear, colorless liquid[4]
Boiling Point 328.3 °C at 760 mmHg[1]
Flash Point 129.2 °C[1]

Density 1.388 g/cm3[1]

CAS Number 36881-42-2[3][4]

Occupational Exposure Limits (OELS): There are no established occupational exposure limits
(e.g., PEL, TLV) for 1-(Bromomethyl)-4-phenoxybenzene[5]. The absence of OELs
necessitates a highly cautious approach, emphasizing engineering controls and
comprehensive PPE to minimize any potential exposure.

Operational Plan: Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1332693?utm_src=pdf-body
https://www.benchchem.com/product/b1332693?utm_src=pdf-body
https://www.benchchem.com/product/b1332693?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-phenoxybenzene
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=H33895&sku=H33895.MD&erp_type=CN_E1_LCD&countryCode=cn
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-phenoxybenzene
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=H33895&sku=H33895.MD&erp_type=CN_E1_LCD&countryCode=cn
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=H33895&sku=H33895.MD&erp_type=CN_E1_LCD&countryCode=cn
https://www.lookchem.com/casno36881-42-2.html
https://www.lookchem.com/casno36881-42-2.html
https://www.lookchem.com/casno36881-42-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-phenoxybenzene
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=H33895&sku=H33895.MD&erp_type=CN_E1_LCD&countryCode=cn
https://www.benchchem.com/product/b1332693?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-76595S/1-Bromo-4-phenoxybenzene-d5-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A strict operational protocol is critical for the safe handling of 1-(Bromomethyl)-4-
phenoxybenzene.

Preparation

 Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly and has
a current certification.

o Assemble Materials: Gather all necessary equipment, including glassware, reagents, and
waste containers, and place them inside the fume hood before introducing the chemical.

» Spill Kit: Confirm that a spill kit appropriate for halogenated organic compounds is readily
accessible.

o Don PPE: Put on all required PPE as detailed in Table 1 before entering the designated
handling area.

Chemical Handling (Inside a Chemical Fume Hood)

e Weighing and Transferring: If the compound is a solid, conduct these operations carefully to
minimize dust generation. For liquids, use appropriate glassware and transfer techniques,
such as a syringe or cannula, to avoid splashing.

o Performing Reactions: All reactions involving this chemical must be conducted within the
fume hood. Ensure the reaction apparatus is secure and properly assembled.

Post-Handling

o Decontamination: Thoroughly clean all glassware and equipment that came into contact with
the chemical.

o Work Area Cleanup: Wipe down the work surface inside the fume hood with an appropriate
solvent and cleaning agent.

e Hand Washing: After removing gloves, wash hands and any potentially exposed skin
thoroughly with soap and water.

Disposal Plan
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Proper disposal of 1-(Bromomethyl)-4-phenoxybenzene and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 1-(Bromomethyl)-4-phenoxybenzene,
including excess reagent, contaminated solvents, and disposable labware (e.g., gloves,
pipette tips), must be collected in a designated, properly labeled, and sealed container for
halogenated organic waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "1-(Bromomethyl)-4-phenoxybenzene," and the associated hazards
(Corrosive, Toxic).

Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal company. Do not pour this chemical down the drain[4].

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent the spill from spreading and entering drains. Absorb the spill with an inert,
non-combustible absorbent material such as sand or vermiculite.

Collect and Dispose: Carefully collect the absorbed material into a sealed, labeled container
for hazardous waste disposal.

First Aid

Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention[6].
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o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention[1].

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention[1].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention[1].

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-
(Bromomethyl)-4-phenoxybenzene.
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Caption: Workflow for the safe handling of 1-(Bromomethyl)-4-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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